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Compound of Interest

Compound Name: Dabso

Cat. No.: B10857602 Get Quote

An in-depth examination of 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide), a stable and

versatile reagent for the incorporation of sulfur dioxide in organic synthesis.

Introduction
Dabso, an abbreviation for 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide), is a bench-stable,

colorless, crystalline solid that serves as a convenient and safer surrogate for gaseous sulfur

dioxide in a wide array of organic transformations. It is a charge-transfer complex formed

between the bicyclic amine 1,4-diazabicyclo[2.2.2]octane (DABCO) and two molecules of sulfur

dioxide. The solid-state structure reveals that each sulfur dioxide molecule is bound to a

nitrogen atom of the DABCO framework through weak N→S dative bonds. This stable adduct

mitigates the hazards associated with handling toxic and gaseous SO2, making it an invaluable

tool for synthetic chemists.

Dabso's primary utility lies in its ability to introduce the SO2 moiety into organic molecules,

facilitating the synthesis of a diverse range of sulfur-containing compounds. These include, but

are not limited to, metal sulfinates, sulfonyl fluorides, sulfonamides, sulfonohydrazides, sulfonic

esters, sulfonic thioesters, and sulfones. Its application spans various reaction types, including

one-pot protocols, annulation, and coupling reactions, often proceeding through the formation

of a sulfinate radical or anion intermediate.

Physicochemical and Spectral Properties
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Dabso is a hygroscopic solid that is readily handled under normal laboratory conditions,

although storage under an inert atmosphere is recommended. Its key physicochemical and

spectral data are summarized in the table below for easy reference.

Property Value Reference(s)

Molecular Formula C6H12N2O4S2

Molecular Weight 240.3 g/mol

Appearance
White to off-white crystals or

powder

Melting Point 112–114 °C (decomposition)

CAS Registry Number 119752-83-9

Solubility

Moderately soluble in polar

aprotic solvents (e.g., DMF,

acetonitrile); poorly soluble in

nonpolar solvents (e.g.,

hexane).

IR (KBr)

νSO2 asymmetric stretch at

1320 cm⁻¹, symmetric stretch

at 1145 cm⁻¹

¹³C NMR (DMSO-d₆) 46.8 ppm (DABCO carbons)

Synthesis of Dabso
The industrial preparation of Dabso involves the direct reaction of DABCO with condensed and

bubbled sulfur dioxide gas at low temperatures. However, a safer and more convenient

laboratory-scale synthesis has been developed utilizing commercially available Karl-Fischer

reagent as the source of sulfur dioxide.

Experimental Protocol: Synthesis of Dabso using Karl-
Fischer Reagent
Materials:
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1,4-Diazabicyclo[2.2.2]octane (DABCO)

Karl-Fischer reagent (as a source of SO2)

Anhydrous tetrahydrofuran (THF)

Diethyl ether

Procedure:

In a dry flask under an inert atmosphere, dissolve DABCO in anhydrous THF.

Cool the solution in an ice bath.

Slowly add the Karl-Fischer reagent to the cooled DABCO solution. A precipitate of Dabso
will form almost immediately.

Once the addition is complete, stir the mixture for a designated period to ensure complete

reaction.

Collect the solid precipitate by filtration.

Wash the solid with diethyl ether to remove any residual pyridine, methanol, and THF from

the Karl-Fischer reagent.

Dry the resulting white to off-white solid under vacuum to yield pure Dabso.

This method avoids the direct handling of gaseous sulfur dioxide and typically provides Dabso
in high yield (96-97%).

DABCO in THF

Dabso (precipitate)

Karl-Fischer Reagent (SO2 source)

Wash with Diethyl Ether Pure Dabso
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Caption: Synthesis of Dabso via precipitation from DABCO and Karl-Fischer reagent.

Applications in Organic Synthesis
Dabso has emerged as a versatile reagent in organic synthesis, primarily as a sulfur dioxide

surrogate. Its utility is highlighted in the preparation of several important classes of sulfur-

containing compounds.

Synthesis of Sulfonamides
A prominent application of Dabso is in the synthesis of sulfonamides, a functional group

prevalent in many pharmaceutical agents. One common approach involves a one-pot, three-

component reaction with a Grignard reagent and an amine.

Materials:

Aryl or alkyl halide

To cite this document: BenchChem. [Dabso: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857602#what-is-dabso-chemical-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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